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Application Notes & Protocols for Drug Development Professionals

Strontium oxide (SrO) nanoparticles are gaining significant attention in the biomedical field,
particularly in drug delivery and bone tissue engineering, owing to their unique physicochemical
properties.[1][2] This document provides detailed protocols for various synthesis methods of
SrO nanoparticles, along with their characterization and potential applications in
pharmaceutical research and development.

l. Introduction to Strontium Oxide Nanoparticles

Strontium oxide is an alkaline earth metal oxide with properties that make it a compelling
candidate for biomedical applications.[3] Its similarity to calcium allows for its integration into
biological systems, particularly in bone metabolism.[3] SrO nanoparticles exhibit desirable
characteristics such as biocompatibility and the ability to promote osteogenesis, making them
valuable for developing novel therapeutic strategies for bone-related disorders.[2][4]
Furthermore, their potential as carriers for targeted drug delivery is an active area of research.

[115]

Il. Synthesis Methods and Protocols

Several methods have been developed for the synthesis of strontium oxide nanoparticles,
each offering distinct advantages in terms of particle size control, morphology, and cost-
effectiveness. The most common methods include sol-gel, co-precipitation, and green
synthesis.
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A. Sol-Gel Synthesis

The sol-gel method is a versatile and cost-effective technique for producing high-purity,

crystalline SrO nanoparticles at room temperature.[6][7] This method allows for good control

over the particle size and morphology.

Experimental Protocol:

Precursor Preparation: Prepare a 0.5 M aqueous solution of strontium nitrate (Sr(NO3)z2).

pH Adjustment: While stirring the strontium nitrate solution, slowly add a 0.5 M solution of
sodium hydroxide (NaOH) dropwise.

Gel Formation: Continue adding NaOH until a white precipitate of strontium hydroxide
(Sr(OH)2) is formed. The pH of the solution should be monitored and maintained at
approximately 12.6.[8]

Washing: Centrifuge the precipitate and wash it multiple times with deionized water and then
with ethanol to remove any unreacted precursors and byproducts.

Drying: Dry the washed precipitate in a hot air oven at a temperature range of 200°C to
600°C. The calcination temperature influences the final particle size and morphology.[6][7]

Characterization: The resulting SrO nanoparticles can be characterized using X-ray
Diffraction (XRD) to determine the crystalline structure and size, Scanning Electron
Microscopy (SEM) to observe the morphology, and Fourier-Transform Infrared (FTIR)
spectroscopy to confirm the presence of the Sr-O bond.[6][7]

Workflow for Sol-Gel Synthesis:
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Caption: Workflow of the sol-gel synthesis method for SrO nanoparticles.

B. Co-precipitation Synthesis

Co-precipitation is another straightforward and widely used method for synthesizing SrO
nanoparticles.[9][10] It involves the simultaneous precipitation of the metal hydroxide from a
solution.

Experimental Protocol:

Precursor Preparation: Dissolve 0.5 M of strontium acetate hemihydrate
(Sr(CHsC0O0)2:0.5H20) in 50 ml of ethanol with continuous stirring.[10]

o Precipitating Agent: Separately, prepare a 1 M solution of sodium hydroxide (NaOH).[10]

e Precipitation: Add the NaOH solution dropwise to the strontium acetate solution at room
temperature over a period of one hour, leading to the formation of a pale white slurry.[10]

e Washing: The resulting precipitate is washed several times with deionized water and ethanol
to remove impurities.[10]

e Drying: Dry the precipitate in a hot air oven at 60°C for one hour.[10]

o Characterization: Characterize the synthesized SrO nanoparticles using XRD, SEM, and
FTIR.[9]
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Caption: Workflow of the co-precipitation synthesis method for SrO nanoparticles.

C. Green Synthesis (using Plant Extracts)

Green synthesis is an eco-friendly and cost-effective approach that utilizes plant extracts as
reducing and capping agents.[11][12] This method avoids the use of toxic chemicals.

Experimental Protocol (using Albizia julibrissin leaf extract):[13]

o Extract Preparation: Boil clean Albizia julibrissin leaves in 100 mL of double-distilled water for
10 minutes. Filter the extract using Whatman filter paper and store it at 4°C.

e Synthesis: Mix a 0.1 M solution of strontium nitrate hexahydrate (Sr(NO3)2-6H20) with 10 mL
of the plant extract. Stir the mixture on a magnetic stirrer for 1 hour at 60°C. The solution will
turn greenish, indicating the formation of nanoparticles.

 Purification: Centrifuge the solution, and then wash the collected nanoparticles.
e Drying: Dry the purified sample in a hot air oven at 90°C.
e Final Product: Crush the dried sample to obtain a fine powder of SrO nanopatrticles.

o Characterization: Analyze the nanoparticles using standard characterization techniques.
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Caption: Workflow of the green synthesis method for SrO nanoparticles.

lll. Quantitative Data Summary

The properties of synthesized SrO nanoparticles can vary significantly depending on the
synthesis method and conditions. The following table summarizes key quantitative data from

various studies.

SrO Nanoparticles
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Synthesis Calcination  Crystalline
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Synthesis )
hexahydrate, 500 ~94.8 particles to [16][17]
(Solanum _
_ S. nigrum agglomerates
nigrum)
extract
Strontium
Green ]
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Strontium
chloride

Wet Process hexahydrate, - ~28.6 - [20][21]
Potassium

hydroxide

IV. Applications in Drug Development and Research

Strontium oxide nanoparticles hold considerable promise for various applications in the
pharmaceutical and biomedical sectors.

e Bone Tissue Engineering: SrO nanoparticles can be incorporated into scaffolds to promote
bone regeneration and repair.[2][22] Their ability to stimulate osteoblast proliferation and
differentiation makes them attractive for treating osteoporosis and bone defects.[4]

o Drug Delivery: These nanoparticles can be functionalized to act as carriers for targeted drug
delivery.[1][5] Their pH-sensitive nature can be exploited for controlled release of therapeutic
agents at specific sites.[1]

o Antimicrobial Agents: SrO nanoparticles have demonstrated antimicrobial properties, which
can be beneficial in preventing implant-associated infections.[23]

e Bioimaging: While less explored, the potential of doped SrO nanopatrticles in bioimaging
applications is an emerging area of interest.

Logical Relationship for SrO Nanoparticle Applications:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/272147868_Synthesis_and_Characterization_of_Strontium_Oxide_Nanoparticles_via_Wet_Process
https://scite.ai/reports/synthesis-and-characterization-of-strontium-ZzJygy
https://www.benchchem.com/product/b073684?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra00308c
https://www.mdpi.com/2079-4983/15/9/241
https://pmc.ncbi.nlm.nih.gov/articles/PMC11974500/
https://www.semanticscholar.org/paper/Application-of-strontium-based-nanoparticles-in-and-Mukherjee-Mishra/d9c0ff7f96417b1f03f6751e3cc4ba23205e58d1
https://pubmed.ncbi.nlm.nih.gov/37401968/
https://www.semanticscholar.org/paper/Application-of-strontium-based-nanoparticles-in-and-Mukherjee-Mishra/d9c0ff7f96417b1f03f6751e3cc4ba23205e58d1
https://www.researchgate.net/publication/390555827_Exploring_the_role_of_strontium-based_nanoparticles_in_modulating_bone_regeneration_and_antimicrobial_resistance_a_public_health_perspective
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Strontium Oxide
Nanoparticles

Y

@patibility

Promotes Osteogenesis Functionalizable Carrier Antimicrobial Activity

Biomedical Applications
Y Y

~ | Bone Regeneration &
Tissue Engineering

Targeted Drug Delivery Antimicrobial Agents

Click to download full resolution via product page

Caption: Key properties of SrO nanopatrticles and their resulting biomedical applications.

V. Conclusion

The synthesis of strontium oxide nanoparticles can be achieved through various reliable and
scalable methods. The choice of synthesis route will depend on the desired particle
characteristics and the specific application. For researchers and professionals in drug
development, SrO nanoparticles offer a promising platform for creating advanced therapeutic
and diagnostic tools. Further research into their in vivo behavior and long-term biocompatibility
is crucial for their successful clinical translation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Application of strontium-based nanoparticles in medicine and environmental sciences |
Semantic Scholar [semanticscholar.org]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b073684?utm_src=pdf-body-img
https://www.benchchem.com/product/b073684?utm_src=pdf-body
https://www.benchchem.com/product/b073684?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Application-of-strontium-based-nanoparticles-in-and-Mukherjee-Mishra/d9c0ff7f96417b1f03f6751e3cc4ba23205e58d1
https://www.semanticscholar.org/paper/Application-of-strontium-based-nanoparticles-in-and-Mukherjee-Mishra/d9c0ff7f96417b1f03f6751e3cc4ba23205e58d1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. Exploring the role of strontium-based nanoparticles in modulating bone regeneration and
antimicrobial resistance: a public health perspective - RSC Advances (RSC Publishing)
[pubs.rsc.org]

3. researchgate.net [researchgate.net]

4. Exploring the role of strontium-based nanoparticles in modulating bone regeneration and
antimicrobial resistance: a public health perspective - PMC [pmc.ncbi.nlm.nih.gov]

5. Novel cytotoxicity study of strontium (Sr) doped iron oxide (Fe304) nanoparticles aided
with ibuprofen for drug delivery applications - PubMed [pubmed.ncbi.nim.nih.gov]

6. Synthesis and Characterization of Strontium Oxide Nano Particle by Sol-Gel Method —
Oriental Journal of Chemistry [orientjchem.org]

7. semanticscholar.org [semanticscholar.org]
8. researchgate.net [researchgate.net]
9. tandfonline.com [tandfonline.com]

10. Synthesis of strontium oxide-zinc oxide hanocomposites by Co-precipitation method and
its application for degradation of malachite green dye under direct sunlight - PMC
[pmc.ncbi.nlm.nih.gov]

11. sist.sathyabama.ac.in [sist.sathyabama.ac.in]

12. Green synthesis of SrO nanoparticles using leaf extract of Albizia julibrissin and its
recyclable photocatalytic activity: an eco-friendly approach for treatment of industrial
wastewater - Environmental Science: Advances (RSC Publishing) [pubs.rsc.org]

13. Green synthesis of SrO nanoparticles using leaf extract of Albizia julibrissin and its
recyclable photocatalytic activity: an eco-friendly approach fo ... - Environmental Science:
Advances (RSC Publishing) DOI:10.1039/D2VA00018K [pubs.rsc.org]

14. ijfans.org [ijfans.org]

15. Strontium oxide nanoparticles: synthesis via co-precipitation, characterization, and
exceptional photocatalytic CO2 methanation and organic pollutant degradation performance |
Semantic Scholar [semanticscholar.org]

16. Eco-friendly Synthesis of Strontium Oxide Nanoparticles using Solanum nigrum Leaf
Extract: Characterization and Antibacterial Potential — Oriental Journal of Chemistry
[orientjchem.org]

17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
18. researchgate.net [researchgate.net]

19. file.sdiarticle3.com [file.sdiarticle3.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra00308c
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra00308c
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra00308c
https://www.researchgate.net/publication/351089430_Application_of_strontium-based_nanoparticles_in_medicine_and_environmental_sciences
https://pmc.ncbi.nlm.nih.gov/articles/PMC11974500/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11974500/
https://pubmed.ncbi.nlm.nih.gov/37401968/
https://pubmed.ncbi.nlm.nih.gov/37401968/
https://www.orientjchem.org/vol37no1/synthesis-and-characterization-of-strontium-oxide-nano-particle-by-sol-gel-method/
https://www.orientjchem.org/vol37no1/synthesis-and-characterization-of-strontium-oxide-nano-particle-by-sol-gel-method/
https://www.semanticscholar.org/paper/Synthesis-and-Characterization-of-Strontium-Oxide-Alimuddin-Rafeeq/79253aa406a26fe290919c789f82c51349250bc9
https://www.researchgate.net/publication/349749070_Synthesis_and_Characterization_of_Strontium_Oxide_Nano_Particle_by_Sol-Gel_Method
https://www.tandfonline.com/doi/abs/10.1080/00958972.2025.2483877
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10585331/
https://sist.sathyabama.ac.in/sist_naac/documents/1.3.4/1922-Proj-b.sc-chemistry-batch%20no-8.pdf
https://pubs.rsc.org/en/content/articlelanding/2022/va/d2va00018k
https://pubs.rsc.org/en/content/articlelanding/2022/va/d2va00018k
https://pubs.rsc.org/en/content/articlelanding/2022/va/d2va00018k
https://pubs.rsc.org/en/content/articlehtml/2022/va/d2va00018k
https://pubs.rsc.org/en/content/articlehtml/2022/va/d2va00018k
https://pubs.rsc.org/en/content/articlehtml/2022/va/d2va00018k
https://ijfans.org/issue-content/synthesis-and-optical-characterization-of-strontium-oxide-nanoparticle-3263
https://www.semanticscholar.org/paper/Strontium-oxide-nanoparticles%3A-synthesis-via-and-Zeghoud-Bouafia/bf04ca442012802befb0259d5f36cfbcd7eb9471
https://www.semanticscholar.org/paper/Strontium-oxide-nanoparticles%3A-synthesis-via-and-Zeghoud-Bouafia/bf04ca442012802befb0259d5f36cfbcd7eb9471
https://www.semanticscholar.org/paper/Strontium-oxide-nanoparticles%3A-synthesis-via-and-Zeghoud-Bouafia/bf04ca442012802befb0259d5f36cfbcd7eb9471
http://www.orientjchem.org/vol39no5/eco-friendly-synthesis-of-strontium-oxide-nanoparticles-using-solanum-nigrum-leaf-extract-characterization-and-antibacterial-potential/
http://www.orientjchem.org/vol39no5/eco-friendly-synthesis-of-strontium-oxide-nanoparticles-using-solanum-nigrum-leaf-extract-characterization-and-antibacterial-potential/
http://www.orientjchem.org/vol39no5/eco-friendly-synthesis-of-strontium-oxide-nanoparticles-using-solanum-nigrum-leaf-extract-characterization-and-antibacterial-potential/
https://pdfs.semanticscholar.org/a74a/2a105f0f2b65c8833a760587f068deddc819.pdf
https://www.researchgate.net/publication/344960831_Synthesis_and_Characterization_of_Nano-Strontium_Oxide_SrO_Using_Erzincan_Cimin_Grape_Vitis_vinifera_Cimin
http://file.sdiarticle3.com/wp-content/uploads/2019/06/Revised-ms_CSIJ_47662_v1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 20. researchgate.net [researchgate.net]
e 21. scite.ai [scite.al]

e 22. Nanoparticles in Bone Regeneration: A Narrative Review of Current Advances and
Future Directions in Tissue Engineering [mdpi.com]

o 23. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Synthesis of Strontium Oxide Nanopatrticles: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073684#synthesis-methods-for-strontium-oxide-
nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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